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Compound of Interest

Compound Name: 6-Heptynal

CAS No.: 67100-10-1

Cat. No.: B3055815 Get Quote

CAS: 67100-10-1 | Formula: C₇H₁₀O | Role: Heterobifunctional Linker[1][2]

Executive Summary & Strategic Utility
Hept-6-ynal is a high-value heterobifunctional building block utilized primarily in drug discovery

and chemical biology.[2] Its structure features two distinct reactive termini: a terminal alkyne

(C6) and an aldehyde (C1).[2]

The Alkyne Handle: Enables bioorthogonal "Click Chemistry" (CuAAC) with azides.[2]

The Aldehyde Handle: Facilitates reductive amination or oxime/hydrazone ligation with

proteins and amines.[2]

Critical Safety Note: While versatile, this compound possesses a "Jekyll and Hyde" stability

profile.[2] The aldehyde is prone to autoxidation to hept-6-ynoic acid, while the terminal alkyne

presents specific incompatibility risks with active metals (forming explosive acetylides).[2] This

guide synthesizes standard SDS data with field-proven handling protocols to ensure

experimental success and personnel safety.

Physicochemical Identity Matrix[4][5]
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Property Value / Description Technical Insight

CAS Number 67100-10-1
Verified identifier for

procurement.

Molecular Weight 110.15 g/mol
Low MW facilitates easy

removal via vacuum.[1][2]

Physical State
Liquid (Colorless to pale

yellow)

Yellowing indicates

oxidation/polymerization.[1][2]

Boiling Point
~55-60°C @ 10 mmHg

(Predicted)

Volatile; purify via vacuum

distillation.[1][2]

Flash Point
< 23°C (Est.[1][2] based on

H225)

High Flammability Risk.

Handle in fume hood.[1][2]

Solubility DCM, THF, DMSO, Chloroform
Lipophilic; poor water solubility

until conjugated.[1]

Density ~0.85 g/mL
Lighter than water; floats

during aqueous workup.[1][2]

Hazard Profiling & Mechanistic Toxicology
GHS Classification: Flammable Liquid (Cat 2/3), Skin Irritant (Cat 2), Eye Irritant (Cat 2A).[2]

The Reactivity Triad (The "Why" Behind the Hazard)
Standard SDSs list hazards; they rarely explain the chemical causality.[2] Understanding these

mechanisms is vital for safe handling.

Aldehyde Autoxidation (The Quality Killer):

Mechanism:[2][3][4] Atmospheric oxygen attacks the C-H bond of the aldehyde via a

radical mechanism, rapidly converting Hept-6-ynal into Hept-6-ynoic acid.[2]

Impact: Acidic impurities deactivate basic catalysts used in subsequent steps (e.g., amine

bases in click chemistry).[2]
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Terminal Alkyne Instability (The Safety Risk):

Mechanism:[2][3][4] The terminal proton (pKa ~25) is weakly acidic.[2] In the presence of

heavy metals (Ag, Cu, Hg) without ligands, it can form metal acetylides.[2]

Impact: Dry metal acetylides are shock-sensitive explosives.[2] Never use metal spatulas

or unlined metal containers.

Exothermic Polymerization:

Mechanism:[2][3][4] Uncontrolled heating or strong Lewis acids can trigger polymerization

of the alkyne or aldol condensation of the aldehyde.[2]

Toxicology Overview
Routes of Entry: Inhalation (vapor), Skin absorption.[2]

Acute Effects: Mucosal irritation (eyes/nose).[2] The aldehyde moiety is a sensitizer;

repeated exposure may induce allergic dermatitis.[2]

Systemic Toxicity: Not fully characterized, but structurally analogous medium-chain

aldehydes exhibit narcotic effects at high concentrations.[2]

Visualization: Reactivity & Safety Logic
The following diagram maps the chemical logic of Hept-6-ynal to specific safety interventions.

Hept-6-ynal
(C7H10O)

Aldehyde Oxidation
(Forms Carboxylic Acid)

 Exposure to Air

Metal Acetylide
(Explosive Formation)

 Contact with Ag/Cu

Polymerization
(Thermal Runaway)

 Heat / Acid

Store under Argon/N2
(-20°C)

 Prevented by

Use Glass/Plastic Tools
(No Ag/Cu/Hg contact)

 Prevented by

Keep Cold (< 4°C)
Inhibit heat/light

 Prevented by
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Caption: Reactivity map linking chemical vulnerabilities (Red/Yellow) to mandatory safety

controls (Green).[2]

Storage & Stability Protocol (Self-Validating System)
To maintain purity >95% over 6 months, follow this "Chain of Custody" protocol.

The "Argon Blanket" Technique
Arrival: Immediately inspect the septum. If the liquid is yellow/brown, check NMR for

carboxylic acid peak (~11-12 ppm).[2]

Aliquot Strategy: Do not repeatedly thaw the bulk bottle. Aliquot into single-use glass vials

under an inert atmosphere box or cone.

Sealing: Parafilm is insufficient.[2] Use Teflon-lined caps and wrap with electrical tape or

store in a secondary jar with desiccant.[2]

Temperature:-20°C is mandatory.

Waste Disposal
Never pour down the drain.[2]

Segregation: Dispose of as "Flammable Organic Solvent."[2]

Quenching (Small Spills): Absorb with vermiculite.[2] Treat with dilute sodium bisulfite

(NaHSO₃) to form the bisulfite adduct, reducing volatility and aldehyde reactivity before

disposal.[2]

Experimental Workflow: CuAAC Conjugation
This protocol illustrates the safe usage of Hept-6-ynal in a "Click" reaction, highlighting the

order of addition to prevent side reactions.

Reagent Setup
Solvent: THF/Water (1:[2]1) or tBuOH/Water.[2] Degas by sparging with nitrogen for 15 mins

(Oxygen poisons the Cu(I) catalyst).[2]
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Catalyst: CuSO₄[2] · 5H₂O + Sodium Ascorbate (generates Cu(I) in situ).[2]

Ligand: TBTA or THPTA (Protects Cu(I) from oxidation and prevents alkyne homocoupling).

[2]

Step-by-Step Protocol
Dissolution: Dissolve the Azide-partner (1.0 equiv) and Hept-6-ynal (1.1 equiv) in the

degassed solvent.

Ligand/Catalyst Premix: In a separate vial, mix CuSO₄ (5 mol%) and TBTA (5 mol%). Add to

the reaction mixture.

Activation: Add Sodium Ascorbate (10-20 mol%) last. The solution may turn bright

yellow/orange (characteristic of Cu(I)-ligand complex).[2]

Monitoring: Stir at Room Temp. Monitor via TLC (stain with KMnO₄ to visualize the

alkyne/aldehyde).[2]

Workup: Dilute with water, extract with EtOAc. Wash organic layer with 5% NH₄OH (removes

Copper) or EDTA solution.[2]

Workflow Visualization
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Start: Hept-6-ynal + Azide
(Solvent: tBuOH/H2O)

CRITICAL: Degas Solvents
(Remove O2 to protect Catalyst)

Add Cu(II) + Ligand (TBTA)

Add Na-Ascorbate
(Starts Reaction)

Monitor: TLC / LCMS
(Watch for Aldehyde oxidation)

Workup: EDTA/NH4OH Wash
(Remove Copper)

Click to download full resolution via product page

Caption: Optimized CuAAC workflow emphasizing oxygen removal to prevent catalyst

poisoning and aldehyde degradation.

Emergency Response Data
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Scenario Immediate Action Expert Note

Fire
Use CO₂, Dry Chemical, or

Foam.[1][2]

Do not use water jet. Water

may spread the lighter-density

liquid.[1][2]

Skin Contact
Wash with soap/water for 15

min.[1][2]

Aldehydes bind proteins;

immediate washing reduces

sensitization risk.[1][2]

Inhalation Move to fresh air.[1][2][4]

If breathing is difficult, oxygen

may be required (narcotic

effect).[1][2]

Spill
Evacuate. Remove ignition

sources.[2][3]

Absorb with inert material

(sand/vermiculite).[1][2][3] Do

not use clay (acidic clays may

catalyze polymerization).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://file.medchemexpress.com/batch_PDF/HY-W454989/Hept-6-yn-1-yl-4-methylbenzenesulfonate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://www.flinnsci.com/sds_386.2-heptanal/sds_386.2/
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://www.flinnsci.com/sds_386.2-heptanal/sds_386.2/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-ynal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-ynal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-ynal
https://echa.europa.eu/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptenal
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-ynal
https://www.benchchem.com/product/b3055815?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Heptenal | C7H12O | CID 5283320 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Heptanal SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. Hept-6-ynal | C7H10O | CID 11355455 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055815#hept-6-ynal-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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